Cas no 1804705-67-6 (Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate
• CAS No: 1804705-67-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4799865
• Update Time: 2025-10-30

Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-2-15-9(14)5-3-4-6(7(10)11)13-8(5)12/h3-4,7H,2H2,1H3
• InChI Key： KXBLZRXAJHSZMA-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate

Research Brief on Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate (CAS: 1804705-67-6)

Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate (CAS: 1804705-67-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key building block in the design of novel inhibitors and modulators targeting various biological pathways.

The structural features of Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate, including its electron-withdrawing groups and aromatic stability, make it an attractive scaffold for medicinal chemistry applications. Researchers have explored its utility in the synthesis of compounds with potential antifungal, antibacterial, and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, showcasing its relevance in oncology research.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate. A novel catalytic approach, reported in Organic Letters (2024), utilized palladium-catalyzed cross-coupling reactions to functionalize the pyridine ring, enabling the efficient production of derivatives with improved pharmacokinetic properties. This breakthrough has opened new avenues for the compound's application in drug discovery programs.

In addition to its pharmaceutical potential, Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate has been investigated for its role in agrochemical development. Its incorporation into herbicidal and pesticidal agents has shown promising results in field trials, as documented in a 2024 report by the American Chemical Society. The compound's ability to disrupt key enzymatic processes in target organisms underscores its broad utility in crop protection.

Despite its promising applications, challenges remain in optimizing the synthesis and scalability of Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate. Current research efforts are focused on developing greener and more cost-effective production methods, as highlighted in a recent review article in Chemical Reviews (2024). Future directions include exploring its potential in combination therapies and multifunctional drug delivery systems, leveraging its unique chemical properties for enhanced therapeutic outcomes.

In conclusion, Ethyl 6-(difluoromethyl)-2-fluoropyridine-3-carboxylate (CAS: 1804705-67-6) represents a valuable tool in both pharmaceutical and agrochemical research. Its versatility as a synthetic intermediate, coupled with ongoing advancements in its application, positions it as a compound of significant interest for future studies. Continued exploration of its biological activities and synthetic potential is expected to yield further innovations in the field.